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Compound of Interest

Compound Name: 3-Octyn-2-one

CAS No.: 1119-58-0

Cat. No.: B15837982

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for the α,β-

acetylenic ketone, oct-3-yn-2-one. Due to the limited availability of published experimental data

for this specific compound, this report combines established spectroscopic principles for α,β-

unsaturated and acetylenic ketones with data for structurally similar compounds to provide a

predictive and methodological framework for its analysis. Detailed experimental protocols for

acquiring high-quality spectral data are also presented.

Chemical Structure and Properties
IUPAC Name: oct-3-yn-2-one Synonyms: 3-Octyn-2-one, Butyl(acetyl)acetylene,

Acetylbutylacetylene[1][2][3][4][5] CAS Number: 1119-58-0[1][2][3][4][5] Molecular Formula:

C₈H₁₂O[1][2][3][4][5] Molecular Weight: 124.18 g/mol [1][5]

Structure:

Predicted Spectral Data
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The following tables summarize the expected spectral data for oct-3-yn-2-one based on the

analysis of functional group characteristics and data from analogous compounds.

¹H NMR Spectroscopy Data
Solvent: CDCl₃ Frequency: 400/500 MHz

Chemical Shift (δ
ppm)

Multiplicity Integration Assignment

~2.3 s 3H H-1 (CH₃-C=O)

~2.4 t 2H H-5 (-C≡C-CH₂-)

~1.6 sextet 2H H-6 (-CH₂-CH₂-CH₂-)

~1.0 sextet 2H H-7 (-CH₂-CH₂-CH₃)

~0.9 t 3H H-8 (-CH₂-CH₃)

¹³C NMR Spectroscopy Data
Solvent: CDCl₃ Frequency: 100/125 MHz

Chemical Shift (δ ppm) Assignment

~185 C-2 (C=O)

~95 C-4 (-C≡C-)

~80 C-3 (-C≡C-)

~32 C-1 (CH₃-C=O)

~30 C-6 (-CH₂-)

~22 C-7 (-CH₂-)

~20 C-5 (-C≡C-CH₂-)

~13 C-8 (-CH₃)
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Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹) Functional Group Assignment

~2220 C≡C stretch (alkyne)

~1680 C=O stretch (conjugated ketone)

2960-2850 C-H stretch (alkane)

Mass Spectrometry Data
Ionization Mode: Electron Ionization (EI)

m/z Proposed Fragment

124 [M]⁺ (Molecular Ion)

109 [M - CH₃]⁺

81 [M - C₃H₇]⁺ (loss of propyl radical)

67 [M - C₄H₉]⁺ (loss of butyl radical)

43 [CH₃CO]⁺ (Acylium ion - likely base peak)

Experimental Protocols
High-quality spectral data is essential for unambiguous structure elucidation. The following are

detailed protocols for the acquisition of NMR, IR, and mass spectra for α,β-acetylenic ketones

like oct-3-yn-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for the structural assignment of

protons and carbons.

Instrumentation: 400 MHz or 500 MHz NMR Spectrometer

Sample Preparation:
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Weigh approximately 5-10 mg of purified oct-3-yn-2-one for ¹H NMR, and 20-50 mg for ¹³C

NMR.

Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a

clean, dry vial.

Transfer the solution to a standard 5 mm NMR tube.

Cap the NMR tube securely and wipe the exterior with a lint-free tissue.

¹H NMR Acquisition Parameters:

Pulse Program: Standard single-pulse experiment.

Spectral Width: -2 to 12 ppm.

Number of Scans: 8-16 scans are typically sufficient for a sample of this concentration.

Relaxation Delay: 1-2 seconds.

Processing: Apply Fourier transform, phase correction, and baseline correction. Calibrate the

spectrum using the residual solvent peak of CDCl₃ at 7.26 ppm.

¹³C NMR Acquisition Parameters:

Pulse Program: Standard proton-decoupled ¹³C experiment (e.g., 'zgpg30' on Bruker

instruments).[6]

Spectral Width: 0 to 220 ppm.[6]

Number of Scans: Several hundred to several thousand scans may be necessary to achieve

a good signal-to-noise ratio due to the low natural abundance of ¹³C.[6]

Relaxation Delay: 2-5 seconds.

Processing: Apply Fourier transform, phase correction, and baseline correction. Calibrate the

spectrum using the CDCl₃ triplet at 77.16 ppm.
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Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the key functional groups present in the molecule, specifically the

carbonyl and alkyne moieties.

Instrumentation: FTIR Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation and Analysis:

Ensure the ATR crystal is clean by taking a background spectrum of the empty accessory.

Place a small drop of neat liquid oct-3-yn-2-one directly onto the ATR crystal.

Acquire the spectrum over a range of 4000-400 cm⁻¹.

Co-add 16-32 scans to improve the signal-to-noise ratio.

After analysis, clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol or

acetone) and a soft, lint-free tissue.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule to

confirm its identity and provide further structural information.

Instrumentation: Gas Chromatograph-Mass Spectrometer (GC-MS) with an Electron Ionization

(EI) source.

Sample Preparation and Analysis:

Prepare a dilute solution of oct-3-yn-2-one (approximately 1 mg/mL) in a volatile organic

solvent such as dichloromethane or ethyl acetate.

Inject a small volume (e.g., 1 µL) of the solution into the GC-MS system.

The sample will be vaporized and separated on the GC column before entering the mass

spectrometer.

EI Source Parameters:
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Electron Energy: 70 eV

Source Temperature: 200-250 °C

Mass Analyzer: Scan a mass range of m/z 40-300.

Visualization of Spectroscopic Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of oct-3-yn-

2-one.
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Caption: Workflow for the structural elucidation of oct-3-yn-2-one using spectroscopic methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15837982?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

